Cas no 947163-27-1 (2-(hydroxymethyl)-6-methoxyphenylboronic acid dehydrate)

• Product Name: 2-(hydroxymethyl)-6-methoxyphenylboronic acid dehydrate
• CAS No: 947163-27-1
• MF: C₈H₉BO₃
• MW: 163.966262578964
• MDL: MFCD16036102
• CID: 1089863
• PubChem ID: 53216267
• Update Time: 2025-10-12

2-(hydroxymethyl)-6-methoxyphenylboronic acid dehydrate Chemical and Physical Properties

Names and Identifiers

• 7-Methoxybenzo[c][1,2]oxaborol-1(3H)-ol
• 1-hydroxy-7-methoxy-3H-2,1-benzoxaborole
• 2-(HYDROXYMETHYL)-6-METHOXYPHENYLBORONIC ACID DEHYDRATE
• B-4920
• I04-5933
• CS-0173952
• BS-33295
• SCHEMBL12831503
• XMB16327
• MFCD16036102
• 7-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol
• AKOS006333592
• 947163-27-1
• 7-Methoxy-2,1-benzoxaborol-1(3H)-ol
• DTXSID10681521
• EN300-212538
• G65918
• DB-102946
• 2-(hydroxymethyl)-6-methoxyphenylboronic acid dehydrate

• MDL： MFCD16036102
• Inchi： 1S/C8H9BO3/c1-11-7-4-2-3-6-5-12-9(10)8(6)7/h2-4,10H,5H2,1H3
• InChI Key： LFQIKTZNNCJYPX-UHFFFAOYSA-N
• SMILES： O1B(C2C(=CC=CC=2C1)OC)O

Computed Properties

• Exact Mass: 164.06400
• Monoisotopic Mass: 164.0644743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69000
• LogP: -0.08710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(hydroxymethyl)-6-methoxyphenylboronic acid dehydrate

Recent Advances in the Application of 2-(Hydroxymethyl)-6-methoxyphenylboronic Acid Dehydrate (CAS: 947163-27-1) in Chemical Biology and Pharmaceutical Research

2-(Hydroxymethyl)-6-methoxyphenylboronic acid dehydrate (CAS: 947163-27-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery, diagnostics, and materials science. This boronic acid derivative is particularly valued for its ability to form reversible covalent bonds with diols, a property that has been exploited in the development of sensors, prodrugs, and targeted therapeutics. Recent studies have further elucidated its potential in addressing complex biomedical challenges, making it a focal point in contemporary research.

One of the most notable advancements involves the use of 2-(hydroxymethyl)-6-methoxyphenylboronic acid dehydrate in the design of glucose-responsive insulin delivery systems. Researchers have leveraged its diol-binding affinity to create smart hydrogels that release insulin in response to elevated glucose levels, offering a promising approach for diabetes management. A 2023 study published in Advanced Materials demonstrated the compound's efficacy in forming dynamic crosslinks within hydrogel networks, enabling precise control over drug release kinetics under physiological conditions.

In the realm of cancer therapeutics, this boronic acid derivative has shown promise as a key component in proteolysis-targeting chimeras (PROTACs). Its ability to bind to specific hydroxyl groups on target proteins has facilitated the development of novel degrader molecules. A recent Nature Chemical Biology publication highlighted its role in the selective degradation of oncogenic proteins, with particular success in targeting estrogen receptor-positive breast cancer cells. The study reported a 60% reduction in tumor growth in murine models when using PROTACs incorporating 947163-27-1.

The compound's utility extends to diagnostic applications, where it has been incorporated into fluorescence-based sensors for bacterial detection. Researchers at MIT developed a rapid diagnostic platform using 2-(hydroxymethyl)-6-methoxyphenylboronic acid dehydrate to detect Gram-negative bacteria through their lipopolysaccharide components. This innovation, published in ACS Sensors (2024), demonstrated sensitivity comparable to PCR methods but with significantly faster turnaround times, potentially revolutionizing point-of-care diagnostics.

From a synthetic chemistry perspective, recent work has focused on optimizing the production and purification of 947163-27-1 to meet pharmaceutical-grade standards. A 2024 Organic Process Research & Development paper detailed a novel crystallization method that improves yield by 35% while maintaining >99.5% purity. This advancement addresses previous scalability challenges and paves the way for broader industrial adoption of the compound.

Looking forward, the unique properties of 2-(hydroxymethyl)-6-methoxyphenylboronic acid dehydrate continue to inspire innovative applications. Current research directions include its incorporation into mRNA delivery systems, where its pH-responsive characteristics may enhance endosomal escape, and its use in developing next-generation antimicrobial coatings for medical devices. As these investigations progress, the compound's role in advancing chemical biology and pharmaceutical science appears increasingly significant.